Benzylbromomalononitrile
Overview
Description
Benzylbromomalononitrile (BBMN) is a chemical compound that has been extensively studied for its various applications in scientific research. It is a white crystalline powder that is widely used as a reagent in organic synthesis. The compound is known for its unique properties, which make it an important tool for researchers in different fields of science.
Scientific Research Applications
Synthesis and Catalysis
- Benzylidenemalononitrile, a derivative of Benzylbromomalononitrile, finds applications in pharmaceutical industries, pharmacology, biotechnology, specialty chemicals, and perfumery. A study by Jadhav & Yadav (2019) explored the clean synthesis of benzylidenemalononitrile through Knoevenagel condensation, highlighting its relevance in various industrial applications (Jadhav & Yadav, 2019).
Chemical Reactivity and Interactions
- Research by Jones & Israel (1970) investigated the reactivity of benzylidene malononitriles, including 2-chlorobenzylidene malononitrile (CS), which is structurally related to this compound. They focused on their interactions with various chemical agents, highlighting the compound's wide range of chemical properties and potential applications (Jones & Israel, 1970).
Organic Synthesis
- The synthesis of arylmalononitriles, related to this compound, was explored by Yamaguchi, Araki, & Hanafusa (1985). They developed a new approach to synthesize arylmalononitriles, indicating the compound's significance in organic chemistry and material science (Yamaguchi, Araki, & Hanafusa, 1985).
Kinetic Studies
- A study by Fu et al. (2022) on kinetic studies involved 2-benzylmalononitrile, a compound closely related to this compound. This research provided insights into the kinetic properties of these compounds, which are crucial for understanding their behavior in various chemical reactions (Fu et al., 2022).
Environmental Degradation
- The environmental degradation and microbial interactions with benzonitriles, a class including this compound, were examined by Holtze, Sørensen, Sørensen, & Aamand (2008). Their work sheds light on how these compounds interact with the environment, particularly in soil and subsurface environments (Holtze et al., 2008).
properties
IUPAC Name |
2-[bromo(phenyl)methyl]propanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2/c11-10(9(6-12)7-13)8-4-2-1-3-5-8/h1-5,9-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNXSYQMLFMHKLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(C#N)C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1867-33-0 | |
Record name | alpha-Benzyl-alpha-bromomalodinitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001867330 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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